![molecular formula C20H18N2O B3867935 N'-(4-methylbenzylidene)-2-(1-naphthyl)acetohydrazide](/img/structure/B3867935.png)
N'-(4-methylbenzylidene)-2-(1-naphthyl)acetohydrazide
Overview
Description
N'-(4-methylbenzylidene)-2-(1-naphthyl)acetohydrazide, also known as MNA, is a chemical compound that has been studied for its potential applications in various fields of research. MNA is a hydrazone derivative that has shown promising results in scientific studies, making it an interesting compound to investigate further. In
Scientific Research Applications
N'-(4-methylbenzylidene)-2-(1-naphthyl)acetohydrazide has been studied extensively for its potential applications in various fields of research. One of the primary areas of interest has been in the field of cancer research. Studies have shown that this compound has anti-tumor activity against various types of cancer cells, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In addition to cancer research, this compound has also been investigated for its potential applications in the field of materials science. This compound has been used as a ligand in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and drug delivery.
Mechanism of Action
The mechanism of action of N'-(4-methylbenzylidene)-2-(1-naphthyl)acetohydrazide is not fully understood, but studies have suggested that it may act through multiple pathways. This compound has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and survival, such as topoisomerase II and DNA polymerase. This compound has also been shown to induce oxidative stress and activate the p53 tumor suppressor pathway, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been shown to have anti-inflammatory properties and to reduce oxidative stress. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-(4-methylbenzylidene)-2-(1-naphthyl)acetohydrazide in lab experiments is its relatively low toxicity compared to other anti-cancer compounds. This compound has also been shown to have good stability and solubility, making it easier to work with in lab settings. However, one limitation of using this compound in lab experiments is its relatively low potency compared to other anti-cancer compounds. This may limit its effectiveness in certain applications.
Future Directions
There are many potential future directions for research on N'-(4-methylbenzylidene)-2-(1-naphthyl)acetohydrazide. One area of interest is in the development of this compound-based drug delivery systems for cancer treatment. This compound could also be used as a starting point for the synthesis of new anti-cancer compounds with improved potency and selectivity. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as materials science and neuroscience.
In conclusion, this compound is a promising compound that has shown potential in various fields of research. Further investigation is needed to fully understand its mechanism of action and potential applications, but the current research suggests that this compound could have important implications for cancer treatment, materials science, and neuroscience.
properties
IUPAC Name |
N-[(E)-(4-methylphenyl)methylideneamino]-2-naphthalen-1-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O/c1-15-9-11-16(12-10-15)14-21-22-20(23)13-18-7-4-6-17-5-2-3-8-19(17)18/h2-12,14H,13H2,1H3,(H,22,23)/b21-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBWUYGNDKSALEP-KGENOOAVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NNC(=O)CC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/NC(=O)CC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.